2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine

• IUPAC Name: 2-(2,4,6-trifluorophenyl)sulfonyl-1,2-oxazolidine
• InChI: InChI=1S/C9H8F3NO3S/c10-6-4-7(11)9(8(12)5-6)17(14,15)13-2-1-3-16-13/h4-5H,1-3H2
• InChI Key: AKLYABIBJUWRNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(OC1)S(=O)(=O)C2=C(C=C(C=C2F)F)F
• Molecular Formula: C9H8F3NO3S
• Molecular Weight: 267.23 g/mol

Description

2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine, also known as TFOB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TFOB is a white crystalline solid that is soluble in organic solvents and has a molecular formula of C9H6F3NO3S. In

Mechanism of Action

The mechanism of action of 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in cancer cells and inflammatory cells. 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine has been shown to inhibit the activity of histone deacetylase (HDAC), which is involved in the regulation of gene expression. It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine has been shown to have both biochemical and physiological effects. In vitro studies have shown that 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine has also been shown to inhibit the production of inflammatory mediators in vitro and in vivo. In animal studies, 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine has been shown to have low toxicity and good bioavailability.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine in lab experiments is its high purity and stability. 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine is a white crystalline solid that is easy to handle and store. Another advantage is its versatility. 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine can be used as a building block for the synthesis of various compounds and materials. However, one of the limitations of using 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine in lab experiments is its cost. 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine is a relatively expensive compound, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine. One direction is the development of 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine-based anticancer agents. Further studies are needed to determine the optimal dosage and administration route for 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine in cancer treatment. Another direction is the development of 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine-based anti-inflammatory agents. Further studies are needed to determine the efficacy and safety of 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine in the treatment of inflammatory disorders. In material science, 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine can be used as a building block for the synthesis of various polymers and materials with unique properties. Further studies are needed to explore the potential applications of 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine in this field.

Synthesis Methods

2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine can be synthesized through a multistep process starting with the reaction of 2,4,6-trifluorobenzene with chlorosulfonic acid to form 2,4,6-trifluorobenzenesulfonyl chloride. The sulfonyl chloride is then reacted with ethylene oxide to form 2-(2,4,6-trifluorophenyl)sulfonyl-1,2-oxazolidine.

Scientific Research Applications

2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine has potential applications in various fields of scientific research, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine has been studied for its potential as an anticancer agent. It has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing apoptosis. 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine has also been studied for its potential as an anti-inflammatory agent. In material science, 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine has been used as a building block for the synthesis of various polymers and materials. In organic synthesis, 2-(2,4,6-Trifluorophenyl)sulfonyl-1,2-oxazolidine has been used as a reagent for the synthesis of various compounds.